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Compound of Interest

Compound Name: Methyl behenate

Cat. No.: B033397

This technical guide provides a comprehensive overview of the melting and boiling points of
methyl behenate, a saturated fatty acid methyl ester. The information is tailored for
researchers, scientists, and professionals in drug development who require precise data and
methodologies for the characterization of this compound.

Core Physicochemical Data

The melting and boiling points of methyl behenate are critical parameters for its identification,
purity assessment, and handling in various applications. The following table summarizes these
key quantitative data points.

Property Value Conditions
Melting Point 54 °C
53-56 °C

55 °C[1][2]

54 - 56 °C[3]
Boiling Point 393 °C[1][2][4] (at atmospheric pressure)
224 - 225 °C at 15 mmHg[5]
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Note: The significant difference in boiling point values is attributed to the pressure at which they
were measured. The lower value represents the boiling point at reduced pressure (vacuum), a
common practice for high molecular weight compounds to prevent decomposition at high
temperatures.

Experimental Protocols

Accurate determination of melting and boiling points is fundamental in chemical analysis. The
following are detailed methodologies for these measurements.

Determination of Melting Point: Capillary Method

The capillary method is a widely used and reliable technique for determining the melting point
of a solid crystalline substance like methyl behenate.[2] This can be performed using a Thiele
tube or a modern digital melting point apparatus.

Apparatus:

o Glass capillary tubes (sealed at one end)

Thiele tube or a melting point apparatus

Heating oil (e.g., mineral oil or silicone oil) for Thiele tube

Thermometer

Bunsen burner or heating mantle
Procedure using a Thiele Tube:

o Sample Preparation: A small amount of dry, powdered methyl behenate is introduced into
the open end of a capillary tube. The tube is then tapped gently to pack the solid into the
sealed end, aiming for a sample height of 2-3 mm.[6]

e Apparatus Setup: The Thiele tube is filled with heating oil. The capillary tube is attached to a
thermometer, ensuring the sample is aligned with the thermometer bulb. This assembly is
then inserted into the Thiele tube.
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o Heating: The side arm of the Thiele tube is gently heated. The design of the tube facilitates
the circulation of the oil via convection currents, ensuring uniform temperature distribution.[1]

o Observation: The sample is observed closely. The temperature at which the first drop of
liquid appears is recorded as the start of the melting range. The temperature at which the
entire sample has turned into a clear liquid is the end of the melting range.[4] For a pure
substance, this range should be narrow.

Procedure using a Digital Melting Point Apparatus:

Sample Preparation: The capillary tube is prepared as described above.
e Apparatus Setup: The capillary tube is inserted into the sample holder of the apparatus.

e Heating Program: The apparatus is programmed to heat at a controlled rate. A rapid heating
rate can be used for a preliminary determination, followed by a slower rate (e.g., 1-2 °C per
minute) near the expected melting point for an accurate measurement.

e Observation and Recording: The sample is observed through a magnified viewing window.
The start and end of the melting process are recorded, often with the aid of automated
detection in modern instruments.

Determination of Boiling Point: Siwoloboff Method

For determining the boiling point of small quantities of liquid, the Siwoloboff method is highly
suitable.[5] This micro-boiling point determination is advantageous when sample availability is
limited.

Apparatus:

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)
e Thermometer

¢ Thiele tube or a heating bath
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e Rubber band or other means of attachment
Procedure:

o Sample Preparation: A small amount of the liquid sample (in this case, molten methyl
behenate) is placed in the small test tube. The capillary tube is then placed inside the test
tube with its open end facing downwards.

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
heating bath, such as a Thiele tube filled with a suitable oil.[3][7]

e Heating: The heating bath is heated gently. Initially, air trapped in the capillary tube will
expand and be seen as a slow stream of bubbles.

o Observation: As the temperature approaches the boiling point, the vapor pressure of the
sample will increase, leading to a rapid and continuous stream of bubbles emerging from the
capillary tube. At this point, the heating is stopped.

e Recording the Boiling Point: The bath is allowed to cool. The temperature at which the
stream of bubbles ceases and the liquid is drawn into the capillary tube is recorded as the
boiling point.[5][7] This is the temperature at which the vapor pressure of the sample equals
the external atmospheric pressure.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the
physicochemical properties of a solid compound like methyl behenate.
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Workflow for Physicochemical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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